Cas no 1159820-39-9 (4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine)

• Product Name: 4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine
• CAS No: 1159820-39-9
• MF: C₁₂H₁₀ClN₃
• MW: 231.680901050568
• CID: 5073603
• Update Time: 2025-05-21

4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine
• 4-chloro-2-cyclopropyl-6-pyridin-4-ylpyrimidine
• 4-Chloro-6-(4-pyridyl)-2-cyclopropylpyrimidine
• 4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine

• Inchi： 1S/C12H10ClN3/c13-11-7-10(8-3-5-14-6-4-8)15-12(16-11)9-1-2-9/h3-7,9H,1-2H2
• InChI Key： FNVDTOOHTFFKRY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CN=CC=2)N=C(C2CC2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7

Additional information on 4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine

4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine (CAS 1159820-39-9): A Versatile Building Block in Medicinal Chemistry

4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine (CAS 1159820-39-9) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and drug discovery. This pyrimidine derivative serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine combines three distinct moieties: a chloropyrimidine core, a cyclopropyl group, and a pyridine ring. This unique combination provides multiple sites for chemical modification, making it an attractive scaffold for medicinal chemists. Recent studies have shown that derivatives of this compound exhibit promising activity against various disease targets, particularly in oncology research.

In the context of current pharmaceutical trends, 4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine aligns with the growing interest in small molecule drug discovery and targeted therapies. Researchers are particularly interested in how the cyclopropyl-pyrimidine moiety can influence drug metabolism and pharmacokinetic properties, a hot topic in modern drug design. The compound's potential applications extend to neurological disorders and inflammatory diseases, areas that receive substantial research funding globally.

The synthesis of 4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical characterization using techniques like HPLC, NMR, and mass spectrometry is crucial for quality control, especially when the compound is intended for pharmaceutical applications. Recent advancements in flow chemistry have improved the scalability of its production, addressing a common challenge in medicinal chemistry.

From a commercial perspective, the demand for 4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine has been steadily increasing, particularly from contract research organizations and academic laboratories engaged in drug discovery projects. The compound's CAS number 1159820-39-9 serves as a unique identifier in chemical databases and procurement systems, facilitating efficient sourcing for researchers worldwide.

In computational chemistry and AI-assisted drug design, 4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine has emerged as an interesting case study. Its moderate molecular weight and balanced physicochemical properties make it suitable for virtual screening and molecular docking studies. This aligns with the pharmaceutical industry's growing reliance on in silico methods to accelerate drug discovery timelines.

The stability and storage conditions of 4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine are frequently discussed among researchers. Proper handling typically requires protection from moisture and storage at controlled temperatures, considerations that are particularly important for maintaining the compound's reactivity in subsequent synthetic steps. These practical aspects are often searched by laboratory technicians and process chemists working with this material.

Recent patent literature reveals that 4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine derivatives are being explored for their potential in addressing drug resistance challenges, a critical issue in modern medicine. The compound's scaffold appears in several patent applications related to next-generation therapeutics, particularly in oncology and infectious diseases, reflecting its importance in contemporary medicinal chemistry.

From a regulatory standpoint, 4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine is classified as a research chemical, and its use is primarily confined to laboratory settings. Researchers often inquire about its safety data and handling procedures, which are essential considerations in any chemical research environment. Proper documentation and material safety data sheets are crucial for compliance with laboratory safety standards.

The future outlook for 4-Chloro-2-cyclopropyl-6-(pyridin-4-yl)pyrimidine appears promising, with ongoing research exploring its potential in various therapeutic areas. As the pharmaceutical industry continues to focus on precision medicine and personalized therapies, the demand for versatile building blocks like this compound is expected to grow. Its combination of synthetic accessibility and structural diversity positions it as a valuable tool in medicinal chemistry research for years to come.